Cas no 125974-24-5 (L-Cysteine, methylester, ethylcarbamate (ester) (9CI))
125974-24-5 structure
Product Name:L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
CAS No:125974-24-5
MF:C7H14N2O3S
MW:206.262660503387
CID:236358
PubChem ID:180414
Update Time:2025-04-19
L-Cysteine, methylester, ethylcarbamate (ester) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine, methylester, ethylcarbamate (ester) (9CI)
- methyl (2R)-2-amino-3-(ethylcarbamoylsulfanyl)propanoate
- DTXSID20155021
- L-Cysteine, methyl ester, ethylcarbamate (ester)
- 125974-24-5
-
- Inchi: 1S/C7H14N2O3S/c1-3-9-7(11)13-4-5(8)6(10)12-2/h5H,3-4,8H2,1-2H3,(H,9,11)/t5-/m0/s1
- InChI Key: XWTQHHFTVKWOSQ-YFKPBYRVSA-N
- SMILES: S(C(NCC)=O)C[C@@H](C(=O)OC)N
Computed Properties
- Exact Mass: 206.07262
- Monoisotopic Mass: 206.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 81.42
L-Cysteine, methylester, ethylcarbamate (ester) (9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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